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Compound of Interest

Compound Name: Octylamine Hydrochloride

Cat. No.: B089684 Get Quote

Octylammonium chloride (OAC), a primary amine salt, is a cationic surfactant of significant

interest across various scientific disciplines. Its amphiphilic nature, characterized by a

hydrophilic ammonium head group and an eight-carbon hydrophobic tail, dictates its unique

behavior in solution and at interfaces. While structurally simple, OAC serves as a fundamental

building block and a versatile tool in materials science, particularly as a precursor in the

synthesis of perovskite opto-electronic systems, and holds potential in pharmaceutical

formulations.[1][2]

This guide provides a comprehensive exploration of the core physicochemical properties of

octylammonium chloride. Moving beyond a simple datasheet, we delve into the causality

behind its behavior, offering field-proven experimental protocols for its characterization, and

grounding key claims in authoritative references. The objective is to equip researchers and

drug development professionals with the in-depth knowledge required to effectively synthesize,

characterize, and apply this compound in their work.

Molecular and Structural Fundamentals
A clear understanding of a molecule's fundamental properties begins with its structure.

Octylammonium chloride is the hydrochloride salt of octylamine.
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// Define nodes for the octyl chain C1 [label="CH₃", pos="0,0!"]; C2 [label="CH₂", pos="1,0!"];

C3 [label="CH₂", pos="2,0!"]; C4 [label="CH₂", pos="3,0!"]; C5 [label="CH₂", pos="4,0!"]; C6

[label="CH₂", pos="5,0!"]; C7 [label="CH₂", pos="6,0!"]; C8 [label="CH₂", pos="7,0!"];

// Define the ammonium head group and chloride ion N [label="NH₃⁺", pos="8,0!",

fontcolor="#EA4335"]; Cl [label="Cl⁻", pos="9,0!", fontcolor="#34A853"];

// Draw bonds C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- C7; C7 -- C8; C8 -- N

[style=dashed]; // Ionic interaction N -- Cl [style=dotted, arrowhead=none, color="#4285F4"]; //

Ionic bond representation } dot Caption: Chemical Structure of Octylammonium Chloride.

The key structural and identifying information for octylammonium chloride is summarized

below.

Property Value Reference

Chemical Name n-Octylammonium chloride [1][3]

Synonyms
Octylamine hydrochloride, 1-

Octanamine hydrochloride
[3]

CAS Number 142-95-0 [1][2][3]

Molecular Formula C₈H₂₀ClN [1][3]

Molecular Weight 165.70 g/mol [1][3]

Appearance White powder or solid [1]

Synthesis and Purification
The most direct and common synthesis of octylammonium chloride involves the acid-base

reaction between 1-octanamine (octylamine) and hydrochloric acid. This straightforward

protonation of the primary amine is highly efficient.

Experimental Protocol: Synthesis of Octylammonium
Chloride
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This protocol describes a standard laboratory-scale synthesis. The causality behind using an

ice bath is to control the exothermic reaction between the amine and the strong acid,

preventing potential splashing and side reactions. The diethyl ether is used as a solvent in

which the starting amine is soluble but the resulting ionic salt is not, leading to its precipitation

and easy isolation.

Materials:

1-Octanamine (≥99%)

Concentrated Hydrochloric Acid (HCl, ~37%)

Anhydrous Diethyl Ether

Magnetic stirrer and stir bar

Dropping funnel

Round-bottom flask

Ice bath

Büchner funnel and filter paper

Vacuum flask

Procedure:

Dissolution: In a round-bottom flask, dissolve 1-octanamine in a sufficient volume of

anhydrous diethyl ether (e.g., 10 mL of ether per 1 g of amine).

Cooling: Place the flask in an ice bath and begin stirring the solution.

Acidification: Slowly add concentrated HCl dropwise from a dropping funnel to the stirred

solution. A white precipitate of octylammonium chloride will form immediately. Continue

adding acid until no further precipitation is observed.
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Digestion: Allow the mixture to stir in the ice bath for an additional 30 minutes to ensure

complete reaction.

Isolation: Isolate the white solid product by vacuum filtration using a Büchner funnel.

Washing: Wash the collected solid with a small amount of cold, anhydrous diethyl ether to

remove any unreacted octylamine.

Drying: Dry the purified octylammonium chloride under vacuum to remove residual solvent.

Purification (Optional): For applications requiring very high purity, the crude product can be

further purified by recrystallization from a suitable solvent system, such as an ethanol/ether

mixture.

dot graph TD { A[Start: 1-Octanamine in Diethyl Ether] --> B{Cooling & Stirring};

C[Concentrated HCl] --> B; B --> D[Precipitation of OAC]; D --> E{Vacuum Filtration}; E -->

F[Wash with Cold Ether]; F --> G[Dry Under Vacuum]; G --> H[End: Purified OAC];

} dot Caption: Workflow for the Synthesis of Octylammonium Chloride.

Core Physical Properties
The physical properties of OAC are critical for its handling, formulation, and application.

Solubility Profile
As an ionic salt, octylammonium chloride's solubility is governed by the principle of "like

dissolves like." It is highly soluble in polar protic solvents that can effectively solvate both the

ammonium cation and the chloride anion. Its solubility decreases significantly in nonpolar

solvents.
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Solvent Polarity
Qualitative
Solubility

Rationale

Water High (Polar Protic) High

Excellent solvation of

ions via hydrogen

bonding and ion-

dipole interactions.[4]

Methanol / Ethanol High (Polar Protic) High

Polar hydroxyl groups

effectively solvate the

ionic species.[4][5]

Chloroform Medium Moderate to Low

Can solvate ions to

some extent but less

effectively than protic

solvents.[4]

Acetone
Medium (Polar

Aprotic)
Moderate to Low

The polar carbonyl

group provides some

solvation capability.[4]

Hexane / Toluene Low (Nonpolar) Insoluble

Lacks the polarity to

overcome the lattice

energy of the ionic

salt.[4]

Thermal Stability and Decomposition
The thermal stability of ammonium salts is a critical parameter for storage and processing.[6]

Upon heating, quaternary and primary ammonium chlorides can undergo decomposition.[7][8]

For octylammonium chloride, the likely decomposition pathway is a form of Hofmann

elimination, yielding octene, ammonia, and hydrogen chloride, or direct dissociation.

Decomposition Onset: While specific data for OAC is not abundant, related alkylammonium

chlorides show decomposition beginning at temperatures significantly above 150°C, often in

the 200-250°C range.[7][9] Thermal stability is best determined empirically using

thermogravimetric analysis (TGA).
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dot graph { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4",

fontcolor="#202124"]; edge [color="#EA4335"];

OAC [label="Octylammonium Chloride\n(C₈H₁₇NH₃⁺Cl⁻)"]; Heat [label="Δ (Heat)",

shape=plaintext, fontcolor="#EA4335"]; Products [label="Decomposition Products:\nOctene

(C₈H₁₆)\nAmmonia (NH₃)\nHydrogen Chloride (HCl)", fillcolor="#FFFFFF"];

OAC -> Heat [arrowhead=none]; Heat -> Products; } dot Caption: Proposed Thermal

Decomposition Pathway for OAC.

Experimental Protocol: Thermogravimetric Analysis
(TGA)
Objective: To determine the onset decomposition temperature and mass loss profile of

octylammonium chloride. This protocol provides a self-validating system by using a controlled

atmosphere and a precise heating ramp to yield a reproducible thermogram.

Apparatus: Thermogravimetric Analyzer (TGA)

Procedure:

Sample Preparation: Accurately weigh 5-10 mg of dry octylammonium chloride into a TGA

pan (typically alumina or platinum).

Instrument Setup: Place the sample in the TGA furnace.

Atmosphere: Purge the furnace with an inert gas, such as nitrogen, at a constant flow rate

(e.g., 20-50 mL/min) to prevent oxidative degradation.[8]

Heating Program: Equilibrate the sample at 30°C. Heat the sample from 30°C to 400°C at a

constant heating rate of 10°C/min.[8]

Data Analysis: Record the sample mass as a function of temperature. The onset of

decomposition is determined from the initial significant mass loss. The peak decomposition

temperature can be identified from the derivative of the TGA curve (DTG).
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Behavior in Aqueous Solution: Surfactant
Properties
In aqueous solution, octylammonium chloride behaves as a classic cationic surfactant, a

property central to many of its applications.[10]

Surface Tension Reduction
Surfactants preferentially adsorb at the air-water interface, orienting their hydrophobic tails

away from the water and their hydrophilic heads towards it. This disrupts the cohesive energy

of the water molecules at the surface, thereby reducing the surface tension. As the

concentration of OAC increases, the surface tension of the solution decreases until it reaches a

plateau.[11][12]

Critical Micelle Concentration (CMC)
The Critical Micelle Concentration (CMC) is the concentration of surfactant above which

spherical aggregates known as micelles begin to form in the bulk solution.[13] At this point, the

air-water interface is saturated with surfactant molecules, and any additional molecules added

to the system self-assemble to shield their hydrophobic tails from the water.[13] The CMC is a

crucial parameter as many physical properties of the solution, such as surface tension,

conductivity, and osmotic pressure, show an abrupt change at this concentration.[13][14] For

octylammonium chloride, the CMC is influenced by factors like temperature and the presence

of electrolytes.[15]

Experimental Protocol: CMC Determination by
Conductivity
Objective: To determine the CMC of octylammonium chloride in an aqueous solution by

measuring the change in conductivity.

Causality: Below the CMC, conductivity increases linearly with concentration as more charge-

carrying ions (octylammonium⁺ and Cl⁻) are added. Above the CMC, while the total number of

ions increases, they begin to aggregate into less mobile micelles. The counter-ions (Cl⁻)

become partially associated with the micelle surface, reducing their effective mobility. This
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leads to a change in the slope of the conductivity vs. concentration plot. The intersection of the

two linear portions of the graph indicates the CMC.

Apparatus:

Conductivity meter and probe

Volumetric flasks and pipettes

Magnetic stirrer and stir bar

High-purity deionized water

Procedure:

Stock Solution: Prepare a concentrated stock solution of octylammonium chloride in

deionized water (e.g., 100 mM).

Blank Measurement: Measure the conductivity of the deionized water used for the solutions.

Titration/Dilution Series:

Place a known volume of deionized water in a beaker with a stirrer.

Sequentially add small, precise aliquots of the stock solution to the water, allowing the

solution to equilibrate after each addition.

Record the conductivity and the total surfactant concentration after each addition.

Alternatively, prepare a series of solutions of varying concentrations by serial dilution from

the stock.

Data Plotting: Plot the measured conductivity (y-axis) against the concentration of

octylammonium chloride (x-axis).

CMC Determination: The plot will show two distinct linear regions. Perform a linear

regression on the data points in each region. The concentration at which the two lines

intersect is the CMC.
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dot graph TD { A[Prepare Stock Solution] --> B[Measure Blank Conductivity]; B --> C{Create

Dilution Series}; C --> D[Measure Conductivity of Each Dilution]; D --> E[Plot Conductivity vs.

Concentration]; E --> F{Identify Two Linear Regions}; F --> G[Perform Linear Regression]; G --

> H[Determine Intersection Point (CMC)];

} dot Caption: Workflow for CMC Determination via Conductivity.

Spectroscopic Characterization
Spectroscopic methods are indispensable for confirming the identity and purity of synthesized

octylammonium chloride.

5.1 Nuclear Magnetic Resonance (NMR) Spectroscopy NMR spectroscopy provides detailed

information about the molecular structure by probing the chemical environment of hydrogen

(¹H) and carbon (¹³C) nuclei.[16][17]

5.2 Fourier-Transform Infrared (FTIR) Spectroscopy FTIR spectroscopy is used to identify the

functional groups present in a molecule by measuring the absorption of infrared radiation,

which corresponds to the vibrational frequencies of specific bonds.[16][17]
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Technique
Expected Chemical Shifts /
Frequencies

Rationale

¹H NMR

~3.0 ppm (triplet): -CH₂-

NH₃⁺~1.6 ppm (multiplet): -

CH₂-CH₂-NH₃⁺~1.3 ppm

(broad): -(CH₂)₅-~0.9 ppm

(triplet): -CH₃

The protons on the carbon

adjacent to the electron-

withdrawing ammonium group

are deshielded and appear

downfield. The terminal methyl

group appears upfield.

¹³C NMR

~40-45 ppm: -CH₂-NH₃⁺~20-

35 ppm: -(CH₂)₆-~14 ppm: -

CH₃

Similar to ¹H NMR, the carbon

attached to the nitrogen is

shifted downfield. The alkyl

chain carbons appear in the

typical aliphatic region.

FTIR (cm⁻¹)

~3000-2800: C-H stretching

(alkyl chain)~2800-2400

(broad): N-H stretching

(ammonium salt)~1600-1500:

N-H bending (asymmetric and

symmetric)

The broad N-H stretch is

characteristic of ammonium

salts. The sharp peaks in the

2800-3000 cm⁻¹ region

confirm the presence of the

long alkyl chain.

Applications in Drug Development and Research
The unique properties of octylammonium chloride make it a valuable compound in several

advanced applications:

Surfactant in Formulations: Its ability to lower surface tension and form micelles makes it

useful as an emulsifying and stabilizing agent in complex formulations.[18]

Drug Delivery Systems: Cationic surfactants are explored for their ability to interact with

negatively charged biological membranes. This property is being investigated for enhancing

drug permeation and for creating nanocarriers like nanoparticles and liposomes for targeted

drug delivery.[19][20][21][22] The self-assembly into micelles allows for the encapsulation of

hydrophobic drugs, potentially improving their solubility and bioavailability.[21]
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Precursor in Materials Science: OAC is used as an organic spacer cation in the synthesis of

2D and quasi-2D perovskite materials for applications in LEDs and solar cells, where it helps

control the crystal structure and electronic properties.[1][2]

Safety and Handling
As a primary amine salt and surfactant, octylammonium chloride must be handled with

appropriate care.

Hazards: It is classified as a skin and eye irritant.[3][23]

Handling: Use appropriate personal protective equipment (PPE), including gloves and safety

glasses. Avoid inhalation of dust and ensure adequate ventilation.

Storage: Store in a cool, dry place in a tightly sealed container to prevent moisture

absorption.

Conclusion
Octylammonium chloride is a fundamentally important cationic surfactant whose utility is

derived from a well-defined set of physical and chemical properties. Its amphiphilic structure,

predictable synthesis, and characteristic behavior in solution—namely its ability to reduce

surface tension and form micelles above a critical concentration—make it a versatile tool for

researchers. From stabilizing emulsions to serving as a critical component in advanced

perovskite materials and emerging drug delivery platforms, a thorough understanding of its

properties is paramount. This guide has provided the technical foundation, experimental

frameworks, and causal reasoning necessary for scientists and developers to leverage the full

potential of octylammonium chloride in their innovative work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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